3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-6-[(2-methylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4O2S/c1-12-5-3-4-6-15(12)24-11-16-21-22-17(19-20-18(22)25-16)13-7-9-14(23-2)10-8-13/h3-10H,11H2,1-2H3
• InChI Key: NQXPVYLQNGGUED-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC

Description

3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as MPTT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and division. 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of bacteria and fungi by disrupting cell membrane integrity.
Biochemical and Physiological Effects:
3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can inhibit the growth of cancer cells, bacteria, and fungi. It has also been shown to have antioxidant activity and can scavenge free radicals. In vivo studies have shown that 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can reduce tumor growth in mice and improve the survival rate of animals infected with bacteria.

Advantages and Limitations for Lab Experiments

3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its low toxicity and high solubility in organic solvents. However, 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is relatively expensive and has limited availability, which can make it difficult to obtain for research purposes.

Future Directions

For research include the development of 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-based drugs and further studies to understand its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a multi-step process that involves the reaction of 4-methoxybenzaldehyde with 2-methylphenol in the presence of a base to form 4-methoxybenzyl-2-methylphenyl ether. This intermediate is then reacted with thiosemicarbazide and triethylorthoformate to form 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis of 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. It has also been studied for its potential use as an antifungal and antibacterial agent. In agriculture, 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have herbicidal activity against various weed species. In material science, 3-(4-Methoxyphenyl)-6-[(2-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use as a corrosion inhibitor.